Cas no 1502601-21-9 (Acetaldehyde, 2-[(3-fluorophenyl)thio]-)

• Product Name: Acetaldehyde, 2-[(3-fluorophenyl)thio]-
• CAS No: 1502601-21-9
• MF: C₈H₇FOS
• MW: 170.203984498978
• CID: 5251830
• PubChem ID: 54502975
• Update Time: 2024-03-01

Acetaldehyde, 2-[(3-fluorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, 2-[(3-fluorophenyl)thio]-

• Inchi： 1S/C8H7FOS/c9-7-2-1-3-8(6-7)11-5-4-10/h1-4,6H,5H2
• InChI Key： UPKCLYSDGIMTGG-UHFFFAOYSA-N
• SMILES： C(=O)CSC1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 170.02016418g/mol
• Monoisotopic Mass: 170.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4Ų